3-methyl-1-phenyl-4-[3-(propylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-1H-pyrazol-5-ol

• IUPAC Name: 5-methyl-2-phenyl-4-(3-propylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)-1H-pyrazol-3-one
• InChI: InChI=1S/C23H22N6O2S/c1-3-13-32-23-25-21-19(26-27-23)16-11-7-8-12-17(16)24-20(31-21)18-14(2)28-29(22(18)30)15-9-5-4-6-10-15/h4-12,20,24,28H,3,13H2,1-2H3
• InChI Key: DLVXRFRBHYCEMV-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC2=C(C3=CC=CC=C3NC(O2)C4=C(NN(C4=O)C5=CC=CC=C5)C)N=N1
• Molecular Formula: C23H22N6O2S
• Molecular Weight: 446.5 g/mol

Description

The compound 3-methyl-1-phenyl-4-[3-(propylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-1H-pyrazol-5-ol is a structurally complex heterocyclic molecule featuring a benzoxazepin core fused with a triazine ring and a pyrazole moiety. Its unique architecture includes a propylsulfanyl substituent on the triazine ring and a phenyl group on the pyrazole, which may influence its physicochemical and pharmacological properties.

Biological Activity

The compound 3-methyl-1-phenyl-4-[3-(propylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-1H-pyrazol-5-ol is a complex heterocyclic molecule that has garnered attention for its potential biological activities. This article aims to synthesize the available research findings regarding its biological activity, including antioxidant properties, anticancer potential, and other pharmacological effects.

Chemical Structure

The compound's structure features multiple heterocycles and functional groups that may contribute to its biological activity. The presence of a triazine core and pyrazole moiety are particularly noteworthy as they are often associated with diverse biological effects.

Antioxidant Activity

Research indicates that related pyrazole derivatives exhibit significant antioxidant properties. For instance, 3-methyl-1-phenyl-2-pyrazolin-5-one (MCI-186) has been shown to inhibit lipid peroxidation in liposomal membranes effectively. This suggests that similar compounds could possess comparable antioxidant capabilities .

Anticancer Activity

The triazine derivatives have been extensively studied for their anticancer properties. They have demonstrated abilities to inhibit tumor growth and induce apoptosis in cancer cells. The structural modifications in triazine derivatives allow for enhanced interaction with biological targets involved in cancer progression .

Study on Antioxidant Properties

A notable study examined the antioxidant activity of MCI-186, revealing that it could inhibit oxidation processes in cellular systems. The study found that MCI-186 was as effective as established antioxidants like ascorbate and α-tocopherol in preventing lipid oxidation .

Triazine Derivatives and Cancer Research

Recent literature reviews have highlighted the anticancer potential of s-triazine derivatives. These compounds showed promising results in various assays targeting cancer cell lines, indicating their potential as therapeutic agents .

Data Table: Summary of Biological Activities

Activity	Compound	Effect	Reference
Antioxidant	MCI-186	Inhibits lipid oxidation
Anticancer	s-Triazine Derivatives	Induces apoptosis; inhibits tumor growth
General Pharmacological	3-Methyl-Pyrazole	Potential anti-inflammatory effects

The mechanisms through which these compounds exert their biological effects are multifaceted:

• Antioxidant Mechanism : The antioxidant activity is primarily attributed to the ability of these compounds to scavenge free radicals and inhibit oxidative stress pathways.
• Enzyme Inhibition : Many triazine derivatives have been shown to inhibit enzymes involved in cancer metabolism and proliferation, leading to reduced tumor growth.
• Cellular Pathways : The interaction with specific cellular pathways such as apoptosis signaling cascades may also play a crucial role in the anticancer effects observed.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituents	Pharmacological Notes	Reference
Target Compound	Benzoxazepin + Triazine + Pyrazole	Propylsulfanyl, Phenyl, Methyl	Hypothetical CNS activity*
2-(1-(5H-[1,2,4]Triazino[5,6-b]indol-3-yl)-3-(4-bromophenyl)-1H-pyrazol-5-yl)-(6,6-dimethyl-6,7-dihydro-1H-indol-4(5H)-one (41)	Triazino-indol + Pyrazole	4-Bromophenyl, Dimethyl	Unspecified bioactivity
6-(2,6-Dichlorophenyl)-3-(3-methyl-1H-pyrazol-5-yl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxylic acid	Triazolo-thiadiazine + Pyrazole	Dichlorophenyl, Methyl	Enhanced pharmacological properties

Key Observations :

Benzoxazepin vs. Indol/Thiadiazine Cores: The target compound’s benzoxazepin core is rare in the provided evidence, which predominantly features indol (e.g., Compound 41) or thiadiazine (e.g., ) backbones.

Substituent Effects : The propylsulfanyl group in the target compound contrasts with halogenated aryl groups (e.g., 4-bromophenyl in Compound 41, dichlorophenyl in ). Sulfur-containing substituents may enhance metabolic stability or binding affinity in enzyme inhibition contexts .

Pharmacological and Physicochemical Properties

While pharmacological data for the target compound are absent, inferences can be drawn from analogs:

• Triazolo-thiadiazine Derivatives : Compounds in exhibit "enhanced pharmacological properties," likely due to their planar heteroaromatic systems enabling π-π stacking with biological targets .
• Halogenated vs. Alkylsulfanyl Groups : Halogenated analogs (e.g., 4-bromophenyl in Compound 41) may prioritize lipophilicity and membrane permeability, whereas the propylsulfanyl group in the target compound could improve solubility or reduce toxicity .